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Compound of Interest

Compound Name:
Benzaldehyde, 2-bromo-3,5-

bis(phenylmethoxy)-

CAS No.: 85565-94-2

Cat. No.: B12066127

Get Quote

Executive Summary
2-bromo-3,5-bis(phenylmethoxy)benzaldehyde (also known as 2-bromo-3,5-

dibenzyloxybenzaldehyde) is a critical electrophilic building block used in the synthesis of

polyhydroxylated stilbenes (e.g., Resveratrol, Pterostilbene analogs) via Suzuki-Miyaura or

Heck cross-coupling reactions.

While the non-brominated parent compound, 3,5-bis(benzyloxy)benzaldehyde, has a well-

defined crystal structure (CCDC 161417), the introduction of the ortho-bromine atom

significantly alters the solid-state packing, solubility, and melting point. This guide compares the

crystallographic and physicochemical properties of the target compound against its direct

precursors and analogs to aid in solid-form selection and process optimization.
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The Reference Standard: 3,5-
Bis(benzyloxy)benzaldehyde
The parent compound serves as the structural baseline. Its crystal lattice is dominated by weak

C–H···O interactions and edge-to-face

-stacking of the benzyl rings.[1]

Parameter Data (Parent Compound) Source

Compound
3,5-

Bis(benzyloxy)benzaldehyde
[CCDC 161417]

Formula PubChem

Crystal System
Monoclinic (Typical for this

class)
Acta Cryst. / CCDC

Melting Point 78–82 °C Experimental / Lit.

Key Interactions

-

T-shaped stacking (Benzyl-

Phenyl)

Structural Analysis

The Target: 2-Bromo-3,5-
bis(phenylmethoxy)benzaldehyde
The introduction of bromine at the C2 position introduces steric bulk and potential halogen

bonding (

), typically resulting in a higher melting point and a more rigid lattice compared to the parent.
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Parameter Target Compound Data Comparative Note

Formula Bromine adds ~79 Da

Melting Point
105–110 °C

(Predicted/Analogous)

Higher than parent (78°C) due

to halogen mass & packing.

Lattice Driver

Halogen Bonding (

) +

-Stacking

Br atom locks the aldehyde

conformation via steric

repulsion.

Solubility
Lower in alcohols; High in

DCM/CHCl3

Reduced solubility aids

recrystallization.

Analog Comparison: Methoxy vs. Benzyloxy
Comparing the target to 2-bromo-3,5-dimethoxybenzaldehyde reveals the impact of the

protecting group size.

Feature 2-Bromo-3,5-dimethoxy...[1]
2-Bromo-3,5-dibenzyloxy...
(Target)

Protecting Group Methyl (-CH3) Benzyl (-Bn)

Steric Bulk Low High (Rotatable phenyl rings)

Crystallinity High (Compact packing)
Moderate (Benzyl groups add

entropic freedom)

Melting Point 102–104 °C
~105–110 °C (Similar range

due to Br dominance)

Mechanistic Insights & Visualization
Synthesis & Crystallization Pathway
The synthesis relies on the regioselective bromination of the electron-rich aromatic ring. The

bulky benzyloxy groups at positions 3 and 5 direct the electrophilic bromine to the activated

ortho position (C2), which is sterically accessible compared to C4.
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3,5-Dihydroxybenzaldehyde Benzylation
(BnBr, K2CO3, Acetone)

3,5-Bis(benzyloxy)benzaldehyde
(Parent, CCDC 161417)
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(NBS, ACN/DCM, RT)

 Electrophilic Subst. (SEAr) 2-Bromo-3,5-bis(benzyloxy)benzaldehyde
(Target)

Recrystallization
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 Purification
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Figure 1: Synthetic workflow transforming the dihydroxy precursor to the brominated crystalline

target.

Crystal Packing Forces
The target compound's crystal stability is governed by a balance of forces. The bulky benzyl

groups prevent simple planar stacking, forcing a "herringbone" or offset arrangement, while the

Bromine atom often engages in weak halogen bonding with the carbonyl oxygen of a

neighboring molecule.

Bromine Atom (C2)

Carbonyl Oxygen

 Halogen Bond (Weak)
Directional Anchor

Benzyloxy Rings (C3, C5)

 Steric Repulsion
(Twists Aldehyde out of plane)

 T-Shaped Pi-Stacking
Volumetric Bulk
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Figure 2: Dominant intermolecular forces defining the crystal lattice.

Experimental Protocols
Synthesis of 2-Bromo-3,5-
bis(phenylmethoxy)benzaldehyde
Objective: Regioselective bromination using N-Bromosuccinimide (NBS).
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Preparation: Dissolve 3,5-bis(benzyloxy)benzaldehyde (1.0 eq, 10 mmol) in anhydrous

Dichloromethane (DCM) or Acetonitrile (50 mL).

Addition: Cool the solution to 0°C. Add N-Bromosuccinimide (NBS) (1.05 eq, 10.5 mmol)

portion-wise over 15 minutes to avoid over-bromination.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12–18 hours.

Monitor via TLC (Hexane:EtOAc 4:1). The product will appear as a new spot with slightly

lower

than the starting material.

Workup: Quench with saturated

solution. Extract with DCM (

mL). Wash combined organics with brine, dry over

, and concentrate in vacuo.

Purification: The crude off-white solid is recrystallized from Ethanol or a DCM/Hexane

mixture.

Crystallization for X-Ray Diffraction (XRD)
To obtain single crystals suitable for diffraction (0.3–0.5 mm):

Method: Slow Evaporation.

Solvent System: Ethyl Acetate : Hexane (1:1).

Protocol: Dissolve 50 mg of the purified solid in minimal hot Ethyl Acetate (approx. 2 mL).

Add Hexane dropwise until persistent cloudiness appears, then add 1 drop of Ethyl Acetate

to clear. Cover the vial with Parafilm, poke 3 small holes, and allow to stand at RT for 3–5

days.

Expected Morphology: Colorless to pale yellow prisms or blocks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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